Cas no 1031178-13-8 (N-cyclohexyl-1-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]-1,2-dihydropyridin-2-imine)

• Product Name: N-cyclohexyl-1-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]-1,2-dihydropyridin-2-imine
• CAS No: 1031178-13-8
• MF: C₂₅H₃₁N₃O₃S
• MW: 453.596945047379
• CID: 6262176
• PubChem ID: 41677162
• Update Time: 2025-09-28

N-cyclohexyl-1-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]-1,2-dihydropyridin-2-imine Chemical and Physical Properties

Names and Identifiers

• 1031178-13-8
• N-cyclohexyl-1-[1-(2-phenylethenesulfonyl)piperidine-4-carbonyl]-1,2-dihydropyridin-2-imine
• EN300-26610957
• Z221477048

• Inchi： 1S/C25H31N3O3S/c29-25(28-17-8-7-13-24(28)26-23-11-5-2-6-12-23)22-14-18-27(19-15-22)32(30,31)20-16-21-9-3-1-4-10-21/h1,3-4,7-10,13,16-17,20,22-23H,2,5-6,11-12,14-15,18-19H2/b20-16+,26-24+
• InChI Key： BSYSICDADGZHFW-JMNSXQFYSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCC(C(N2C=CC=C/C/2=N\C2CCCCC2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 453.20861303g/mol
• Monoisotopic Mass: 453.20861303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 865
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides